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Compound of Interest

Compound Name: 4-amino-2,3,5-trimethylphenol

Cat. No.: B046268 Get Quote

An In-depth Technical Guide to 4-amino-2,3,5-
trimethylphenol
For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and analysis of 4-amino-2,3,5-trimethylphenol. The information is

intended for researchers, scientists, and professionals in the field of drug development and fine

chemical synthesis.

Core Properties of 4-amino-2,3,5-trimethylphenol
4-amino-2,3,5-trimethylphenol is a polysubstituted aminophenol with the chemical formula

C₉H₁₃NO.[1] Its structure, featuring a hydroxyl group and an amino group on a trimethylated

benzene ring, makes it a valuable intermediate in organic synthesis.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-amino-2,3,5-trimethylphenol is
presented in the table below. These properties are crucial for its handling, storage, and

application in various chemical reactions.
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Property Value Source

Molecular Formula C₉H₁₃NO [1]

Molecular Weight 151.21 g/mol [1]

Melting Point 152-153 °C

Boiling Point 306.2 ± 30.0 °C (Predicted)

Density 1.088 ± 0.06 g/cm³ (Predicted)

pKa 10.82 ± 0.28 (Predicted)

Appearance

Not explicitly stated, but likely

a solid at room temperature

given the melting point.

Solubility

While specific quantitative data

is limited, its precursor, 2,3,5-

trimethylphenol, is soluble in

alcohol and dimethyl sulfoxide

(DMSO), with a water solubility

of 762 mg/L at 25°C. The

presence of the polar amino

and hydroxyl groups in 4-

amino-2,3,5-trimethylphenol

would likely increase its

polarity and may affect its

solubility profile.

[2]

Synthesis of 4-amino-2,3,5-trimethylphenol
The primary synthetic route to 4-amino-2,3,5-trimethylphenol involves a two-step process

starting from 2,3,5-trimethylphenol: nitration followed by reduction.

2,3,5-Trimethylphenol 4-Nitro-2,3,5-trimethylphenol

Nitration
(e.g., HNO₃, H₂SO₄) 4-Amino-2,3,5-trimethylphenol

Reduction
(e.g., H₂, Pd/C or Sn/HCl)
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Caption: Synthetic pathway of 4-amino-2,3,5-trimethylphenol.

Experimental Protocol: Synthesis
The following is a representative experimental protocol for the synthesis of 4-amino-2,3,5-
trimethylphenol.

Step 1: Nitration of 2,3,5-trimethylphenol

Reaction Setup: In a three-necked flask equipped with a magnetic stirrer, a dropping funnel,

and a thermometer, dissolve 2,3,5-trimethylphenol in a suitable solvent such as glacial acetic

acid.

Cooling: Cool the solution to 0-5 °C in an ice bath.

Addition of Nitrating Agent: Slowly add a nitrating mixture (e.g., a mixture of concentrated

nitric acid and concentrated sulfuric acid) dropwise to the cooled solution while maintaining

the temperature below 10 °C.

Reaction: After the addition is complete, allow the reaction mixture to stir at room

temperature for a specified time (e.g., 2-4 hours) to ensure complete nitration.

Work-up: Pour the reaction mixture into ice-water to precipitate the product, 4-nitro-2,3,5-

trimethylphenol.

Purification: Collect the precipitate by filtration, wash with cold water until the washings are

neutral, and dry. The crude product can be further purified by recrystallization from a suitable

solvent like ethanol.

Step 2: Reduction of 4-nitro-2,3,5-trimethylphenol

Reaction Setup: In a round-bottom flask, suspend the synthesized 4-nitro-2,3,5-

trimethylphenol in a suitable solvent such as ethanol or acetic acid.

Addition of Reducing Agent: Add a reducing agent. Common methods include:
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Catalytic Hydrogenation: Use a catalyst such as palladium on carbon (Pd/C) and subject

the mixture to a hydrogen atmosphere.

Metal/Acid Reduction: Add a metal such as tin (Sn) or iron (Fe) followed by the slow

addition of a strong acid like hydrochloric acid (HCl).

Reaction: Stir the mixture at room temperature or with gentle heating until the reaction is

complete, which can be monitored by thin-layer chromatography (TLC).

Work-up:

For catalytic hydrogenation, filter off the catalyst.

For metal/acid reduction, neutralize the excess acid with a base (e.g., NaOH or NaHCO₃)

and extract the product with an organic solvent.

Purification: Remove the solvent under reduced pressure. The crude 4-amino-2,3,5-
trimethylphenol can be purified by recrystallization.

Analytical Methodologies
The purity and identity of 4-amino-2,3,5-trimethylphenol are typically assessed using

chromatographic and spectroscopic techniques.
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Caption: General workflow for the analysis of 4-amino-2,3,5-trimethylphenol.

High-Performance Liquid Chromatography (HPLC)
HPLC is a common technique for assessing the purity of 4-amino-2,3,5-trimethylphenol.

Column: A reversed-phase C18 column is typically suitable.

Mobile Phase: A gradient or isocratic mixture of a buffered aqueous solution (e.g., phosphate

buffer) and an organic solvent like acetonitrile or methanol. The pH of the mobile phase can

be adjusted to control the ionization of the amino and hydroxyl groups, thereby influencing

retention time.

Detector: A UV detector set at a wavelength where the compound exhibits strong

absorbance.

Temperature: The column is usually maintained at a constant temperature to ensure

reproducible results.
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Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS can be used for the identification and quantification of 4-amino-2,3,5-trimethylphenol.

Column: A capillary column with a non-polar or medium-polarity stationary phase is generally

used.

Carrier Gas: Helium or hydrogen is typically used as the carrier gas.

Injection: A split/splitless injector is commonly employed.

Temperature Program: A temperature gradient is used to ensure good separation of the

analyte from any impurities.

Detector: A mass spectrometer provides both qualitative (mass spectrum) and quantitative

(peak area) data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are essential for the structural elucidation and confirmation of

the identity of 4-amino-2,3,5-trimethylphenol. The spectra would show characteristic signals

for the aromatic protons, the methyl groups, and the protons of the amino and hydroxyl groups.

Applications in Drug Development and Research
4-amino-2,3,5-trimethylphenol serves as a key building block in the synthesis of more

complex molecules with potential therapeutic applications.

Synthesis of SUN N8075: It is a crucial reactant in the synthesis of SUN N8075, a compound

that has been investigated as a dual sodium and calcium channel blocker with antioxidant

properties.[3]

Precursor to Tocopheramine Analogues: This compound is also utilized as a precursor in the

synthesis of tocopheramine analogues. Tocopheramines, which are amino analogues of

tocopherols (vitamin E), are of interest for their potent antioxidant and potential anti-cancer

activities.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b046268?utm_src=pdf-body
https://www.benchchem.com/product/b046268?utm_src=pdf-body
https://www.benchchem.com/product/b046268?utm_src=pdf-body
https://amp.chemicalbook.com/ProductChemicalPropertiesCB71010577_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB71010577_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The presence of reactive amino and hydroxyl groups, along with the specific substitution

pattern on the aromatic ring, makes 4-amino-2,3,5-trimethylphenol a versatile intermediate

for the development of novel pharmaceutical agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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